Cas no 878794-22-0 (4,5-Dimethylpyridine-3-carboxylic acid)

• Product Name: 4,5-Dimethylpyridine-3-carboxylic acid
• CAS No: 878794-22-0
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 2759960
• PubChem ID: 21425747
• Update Time: 2025-06-08

4,5-Dimethylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethylpyridine-3-carboxylic acid
• 4,5-DIMETHYLNICOTINIC ACID;
• AKOS023398848
• 878794-22-0
• E90836
• SCHEMBL6577587
• DB-082949
• CS-0195507
• EN300-152975
• AB66692
• 4,5-DIMETHYLNICOTINIC ACID
• DTXSID30613642

• Inchi： 1S/C8H9NO2/c1-5-3-9-4-7(6(5)2)8(10)11/h3-4H,1-2H3,(H,10,11)
• InChI Key： KPDANYHJEWJPQM-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(C)=C1C)=O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 1.39660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4,5-Dimethylpyridine-3-carboxylic acid

4,5-Dimethylpyridine-3-carboxylic Acid (CAS No. 878794-22-0): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 4,5-Dimethylpyridine-3-carboxylic acid (CAS 878794-22-0) has emerged as a pivotal intermediate for pharmaceutical and agrochemical applications. This heterocyclic compound, characterized by its pyridine core and carboxylic acid functionality, offers unique reactivity patterns that align with contemporary demands for sustainable and efficient synthetic routes. Researchers increasingly focus on its role in metal-catalyzed cross-coupling reactions, a hotspot in green chemistry, as industries seek alternatives to traditional stoichiometric methods.

The structural features of 4,5-Dimethylpyridine-3-carboxylic acid—including its electron-rich dimethyl groups and hydrogen-bonding-capable carboxyl group—make it a sought-after scaffold in drug discovery. Recent publications highlight its utility in designing kinase inhibitors, a trending topic due to the rise of targeted cancer therapies. Notably, its CAS 878794-22-0 identifier is frequently queried in chemical databases, reflecting growing interest in high-purity derivatives for preclinical studies.

From an industrial perspective, scalability and cost-efficiency are critical. The synthesis of 4,5-Dimethylpyridine-3-carboxlic acid via microwave-assisted catalysis has gained traction, addressing energy-saving concerns—a frequent search term among synthetic chemists. Patent analyses reveal its incorporation into biodegradable chelating agents, resonating with environmental regulations dominating 2024 discussions.

Analytical challenges associated with CAS 878794-22-0, such as HPLC method development for impurity profiling, are widely debated in forums. Advanced techniques like LC-MS hyphenation are now preferred to meet stringent quality standards. This aligns with the broader shift toward quality-by-design (QbD) principles in fine chemical manufacturing.

In material science, derivatives of 4,5-Dimethylpyridine-3-carboxylic acid exhibit promise in organic semiconductor applications. Its ability to form stable coordination complexes with transition metals is leveraged in OLED materials—a sector experiencing exponential growth due to demand for flexible displays.

Regulatory compliance remains a key consideration. While 878794-22-0 itself isn’t classified as hazardous, its handling requires standard laboratory precautions. This distinction is crucial for compliance with REACH and FDA guidelines, frequently searched topics in regulatory chemistry circles.

The future trajectory of 4,5-Dimethylpyridine-3-carboxylic acid research points toward AI-driven retrosynthesis optimization—a trending keyword in computational chemistry. As machine learning models accelerate molecular design, this compound’s role in fragment-based drug discovery is expected to expand significantly.